Cas no 76470-28-5 (1,3-Dioxolo[4,5-c]pyridine-6-carboxylic acid, ethyl ester)
![1,3-Dioxolo[4,5-c]pyridine-6-carboxylic acid, ethyl ester structure](https://www.kuujia.com/scimg/cas/76470-28-5x500.png)
76470-28-5 structure
Product name:1,3-Dioxolo[4,5-c]pyridine-6-carboxylic acid, ethyl ester
1,3-Dioxolo[4,5-c]pyridine-6-carboxylic acid, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1,3-Dioxolo[4,5-c]pyridine-6-carboxylic acid, ethyl ester
- ethyl [1,3]dioxolo[4,5-c]pyridine-6-carboxylate
- DTXSID70502586
- Ethyl 2H-[1,3]dioxolo[4,5-c]pyridine-6-carboxylate
- 76470-28-5
-
- Inchi: InChI=1S/C9H9NO4/c1-2-12-9(11)6-3-7-8(4-10-6)14-5-13-7/h3-4H,2,5H2,1H3
- InChI Key: CIEFYVLFYGURSP-UHFFFAOYSA-N
- SMILES: CCOC(=O)C1=NC=C2C(=C1)OCO2
Computed Properties
- Exact Mass: 195.05315777g/mol
- Monoisotopic Mass: 195.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 57.6Ų
1,3-Dioxolo[4,5-c]pyridine-6-carboxylic acid, ethyl ester Related Literature
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Shigeto Fukushima,Michiaki Kumagai,Aki Inoue,Peng Mi,Kazuko Toh,Yuji Morimoto,Nobuhiro Nishiyama Biomater. Sci., 2016,4, 826-838
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Xianhui Chen,Yuanyuan Peng,Xiaobo Tao,Quan Li New J. Chem., 2021,45, 22902-22907
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Rong Ding,Tingting Yan,Yi Wang,Yan Long,Guangyin Fan Green Chem., 2021,23, 4551-4559
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Chan Hyung Park,SungKwon Jeon,Sang-Hee Park,Min Gyu Shin,Min Sang Park,Sun-Young Lee,Jung-Hyun Lee J. Mater. Chem. A, 2019,7, 3992-4001
76470-28-5 (1,3-Dioxolo[4,5-c]pyridine-6-carboxylic acid, ethyl ester) Related Products
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